Cas no 81004-54-8 (3H-Imidazo[2,1-i]purine,3-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-)

3H-Imidazo[2,1-i]purine,3-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]- structure
81004-54-8 structure
Product Name:3H-Imidazo[2,1-i]purine,3-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-
CAS No:81004-54-8
MF:C12H16N5O12P3
MW:515.203024864197
CID:726054
PubChem ID:3036816
Update Time:2025-04-19

3H-Imidazo[2,1-i]purine,3-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[2,1-i]purine,3-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-
    • [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate
    • 1,N(6)-etheno-2'-deoxyadenosine 5'-triphosphate
    • 2'- DEOXY- 1, N6- ETHENOADENOSINE- 5'- O- TRIPHOSPHATE ( Ε-DATP )
    • 1,N(sup 6)-Ethenodeoxyadenosine triphosphate
    • Epsilon dATP
    • Etheno deoxyadenosine triphosphate
    • 3H-Imidazo(2,1-i)purine, 3-(2-deoxy-5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-erythro-pentofuranosyl)-
    • 81004-54-8
    • DTXSID80230848
    • Inchi: 1S/C12H16N5O12P3/c18-7-3-9(17-6-14-10-11-13-1-2-16(11)5-15-12(10)17)27-8(7)4-26-31(22,23)29-32(24,25)28-30(19,20)21/h1-2,5-9,18H,3-4H2,(H,22,23)(H,24,25)(H2,19,20,21)/t7-,8+,9+/m0/s1
    • InChI Key: OLJFCGDEGHURMU-DJLDLDEBSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C4=NC=CN4C=NC2=3)O1)O

Computed Properties

  • Exact Mass: 515.000831
  • Monoisotopic Mass: 515.000831
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 847
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 237
  • XLogP3: -3.5

Experimental Properties

  • Density: 2.42
  • Refractive Index: 1.883
  • PSA: 266.72000
  • LogP: 0.07070
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.